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Abstract

Mesoxalaldehyde, also known by its IUPAC names 2-oxopropanedial, 1,2,3-propanetrione,
and oxopropanedial, is a simple dicarbonyl compound with the chemical formula C3sHz20s. Its
highly reactive nature, stemming from the presence of two adjacent aldehyde groups and a
central ketone group, suggests a potential for diverse chemical reactivity and biological activity.
However, a comprehensive review of the scientific literature reveals a notable scarcity of in-
depth research on this molecule. While its basic chemical properties are documented, detailed
studies on its synthesis, specific biological effects, and mechanism of action are largely absent.
This guide summarizes the available information on Mesoxalaldehyde and highlights the
significant gaps in current knowledge, presenting an opportunity for future research in
medicinal chemistry and drug discovery.

Chemical Properties and Identification

Mesoxalaldehyde is a small organic molecule characterized by a three-carbon backbone with
three carbonyl groups. Its fundamental properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C3H20s3 [1112]
Molecular Weight 86.05 g/mol [2]

IUPAC Name 2-oxopropanedial [2][3]

1,2,3-Propanetrione,

Synonyms Oxopropanedial, [2][3]
Mesoxalaldehyde

CAS Number 497-16-5 [2][3]

SMILES String C(=0)C(=0)C=0 [3]

Synthesis and Reactivity

Detailed, peer-reviewed methods for the specific synthesis of Mesoxalaldehyde are not well-
documented in the available scientific literature. General methods for the synthesis of
aldehydes, such as the oxidation of primary alcohols, could theoretically be adapted for its
production, but specific protocols for this compound are not readily found.[4]

The reactivity of Mesoxalaldehyde is predicted to be high due to the presence of multiple
electrophilic carbonyl centers. It is expected to readily undergo nucleophilic attack and
participate in condensation reactions. However, specific studies detailing its characteristic
reactions are lacking.

Biological Activity and Mechanism of Action

There is a significant gap in the scientific literature regarding the biological activity and
mechanism of action of Mesoxalaldehyde. While the biological effects of other aldehydes are
subjects of extensive research, Mesoxalaldehyde remains largely uninvestigated.[5][6][7]
There are no readily available studies that provide quantitative data on its biological effects,
such as IC50 values, or that elucidate its involvement in specific signaling pathways.

Due to the absence of experimental data, no signaling pathways or experimental workflows
involving Mesoxalaldehyde can be visualized.
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Experimental Protocols

Consistent with the lack of research on its biological activity, there are no established or
published experimental protocols for assays specifically designed to evaluate the efficacy or
toxicity of Mesoxalaldehyde. General protocols for assessing the biological activity of novel
compounds could be applied, but compound-specific methodologies have not been developed.

[8]°]

Potential Applications in Drug Development

The potential of Mesoxalaldehyde as a lead compound in drug development is currently
unknown. Its high reactivity could be a double-edged sword, potentially leading to non-specific
toxicity but also offering a scaffold for the design of targeted covalent inhibitors. However,
without any data on its biological targets or effects, its therapeutic potential remains purely
speculative.

Conclusion and Future Directions

Mesoxalaldehyde represents a significant knowledge gap in the field of small molecule
research. While its chemical structure is simple, its synthesis, reactivity, and biological profile
are poorly characterized. This lack of information presents a clear opportunity for future
research. A systematic investigation into the synthesis of Mesoxalaldehyde, followed by a
thorough evaluation of its chemical reactivity and a comprehensive screening for biological
activity, could uncover novel properties and potential applications for this understudied
molecule. Such studies would be a valuable contribution to the fields of organic chemistry,
chemical biology, and drug discovery.

Logical Relationship of Current Knowledge

The following diagram illustrates the current state of limited knowledge regarding
Mesoxalaldehyde.
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Caption: Current knowledge of Mesoxalaldehyde is limited to basic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CsH203)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497169#mesoxalaldehyde-chemical-formula-
c3h203]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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